2-hydroxy-N-[2-(2-methylphenoxy)ethyl]benzamide

• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• IUPAC Name: 2-hydroxy-N-[2-(2-methylphenoxy)ethyl]benzamide
• InChI: InChI=1S/C16H17NO3/c1-12-6-2-5-9-15(12)20-11-10-17-16(19)13-7-3-4-8-14(13)18/h2-9,18H,10-11H2,1H3,(H,17,19)
• InChI Key: PXLZVVLCZISBJI-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCCNC(=O)C2=CC=CC=C2O

Description

2-hydroxy-N-[2-(2-methylphenoxy)ethyl]benzamide, also known as BRL37344, is a selective β3-adrenoceptor agonist. It is a chemical compound that is commonly used in scientific research to investigate its mechanism of action, biochemical and physiological effects, as well as its potential as a therapeutic agent.

Mechanism of Action

2-hydroxy-N-[2-(2-methylphenoxy)ethyl]benzamide selectively activates β3-adrenoceptors, which are primarily expressed in adipose tissue and skeletal muscle. Activation of these receptors leads to increased lipolysis and thermogenesis, resulting in the breakdown of stored fat and increased energy expenditure. This compound also has been shown to improve insulin sensitivity and glucose uptake in skeletal muscle.
Biochemical and Physiological Effects:
This compound has been demonstrated to induce weight loss and reduce adipose tissue mass in animal models of obesity. It also increases energy expenditure and improves glucose tolerance in these models. In addition, this compound has been shown to improve cardiac function and reduce hypertension in animal models of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-hydroxy-N-[2-(2-methylphenoxy)ethyl]benzamide in lab experiments is its high selectivity for β3-adrenoceptors, which allows for specific investigation of the role of these receptors in various physiological processes. However, one limitation is that its effects may vary depending on the species and strain of animal used in experiments.

Future Directions

Future research on 2-hydroxy-N-[2-(2-methylphenoxy)ethyl]benzamide could focus on its potential as a therapeutic agent for human diseases, such as obesity and diabetes. It could also investigate the potential of combining this compound with other drugs to enhance its therapeutic effects. Additionally, further studies could investigate the effects of this compound on other tissues and organs beyond adipose tissue and skeletal muscle.

Synthesis Methods

The synthesis of 2-hydroxy-N-[2-(2-methylphenoxy)ethyl]benzamide involves the reaction of 2-hydroxybenzoyl chloride with 2-(2-methylphenoxy)ethylamine in the presence of a base, such as triethylamine. The resulting product is then purified through recrystallization to obtain this compound in its final form.

Scientific Research Applications

2-hydroxy-N-[2-(2-methylphenoxy)ethyl]benzamide is commonly used in scientific research to investigate its potential as a therapeutic agent for various medical conditions, including obesity, diabetes, and cardiovascular diseases. It is also used to study the role of β3-adrenoceptor activation in regulating energy metabolism and thermogenesis.